Cas no 1594575-68-4 (CID 77390230)

• Product Name: CID 77390230
• CAS No: 1594575-68-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291692
• PubChem ID: 77390230
• Update Time: 2025-10-18

CID 77390230 Chemical and Physical Properties

Names and Identifiers

• CID 77390230
• 1-Propanone, 1-(2-aminocyclohexyl)-

• Inchi： 1S/C9H17NO/c1-2-9(11)7-5-3-4-6-8(7)10/h7-8H,2-6,10H2,1H3
• InChI Key： QBHONWNKSZLMER-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1N)(=O)CC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 241.5±33.0 °C(Predicted)
• pka: 9.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on CID 77390230

Chemical Profile of CAS No. 1594575-68-4 and Product Name CID 77390230

The compound identified by CAS No. 1594575-68-4 and its corresponding product identifier CID 77390230 represent a significant area of interest in the field of chemical and biomedical research. This compound, with its unique molecular structure, has garnered attention for its potential applications in various therapeutic and diagnostic contexts. The detailed exploration of its properties, synthesis pathways, and emerging research applications provides a comprehensive understanding of its relevance in modern science.

In recent years, the study of CAS No. 1594575-68-4 has been closely linked to advancements in medicinal chemistry. Researchers have been particularly intrigued by its structural features, which suggest a high degree of versatility in biological interactions. The molecular framework of this compound exhibits characteristics that make it a promising candidate for drug design, particularly in the development of novel therapeutic agents targeting complex diseases.

One of the most compelling aspects of CAS No. 1594575-68-4 is its role in the synthesis of bioactive molecules. The compound serves as a key intermediate in the production of several pharmacologically active substances, which have shown promise in preclinical studies. These studies have highlighted its potential in modulating various biological pathways, making it a valuable asset in the quest for new treatments for conditions ranging from inflammatory disorders to neurodegenerative diseases.

The chemical properties of CID 77390230 have been extensively studied to understand how they influence its biological activity. Researchers have utilized computational modeling and experimental techniques to elucidate its mechanism of action. This has led to the identification of specific interactions between the compound and biological targets, providing insights into how it can be optimized for enhanced efficacy and reduced side effects.

Recent breakthroughs in synthetic chemistry have enabled more efficient and scalable production methods for CAS No. 1594575-68-4. These advancements have not only improved the availability of the compound but also facilitated its integration into larger drug discovery programs. The ability to produce high-purity batches of this compound has been crucial for advancing clinical trials and translating laboratory findings into viable therapeutic options.

The applications of CID 77390230 extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in diagnostic assays and imaging techniques, where it can serve as a contrast agent or marker for disease detection. This dual functionality as both a therapeutic agent and a diagnostic tool underscores the versatility of this compound and its potential impact on multiple aspects of healthcare.

In conclusion, the compound identified by CAS No. 1594575-68-4 and CID 77390230 represents a cornerstone in modern chemical and biomedical research. Its multifaceted applications, from drug development to diagnostic tools, highlight its importance in addressing some of the most pressing challenges in medicine today. As research continues to uncover new possibilities for this compound, its role in advancing scientific understanding and improving patient care is set to expand even further.